Cas no 1782366-71-5 (1-2-(2-bromo-5-methoxyphenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(2-bromo-5-methoxyphenyl)ethylcyclopropan-1-amine
• CAS No: 1782366-71-5
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5840660
• PubChem ID: 105518382
• Update Time: 2025-06-08

1-2-(2-bromo-5-methoxyphenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-bromo-5-methoxyphenyl)ethylcyclopropan-1-amine
• 1-[2-(2-bromo-5-methoxyphenyl)ethyl]cyclopropan-1-amine
• EN300-1935920
• 1782366-71-5

• Inchi： 1S/C12H16BrNO/c1-15-10-2-3-11(13)9(8-10)4-5-12(14)6-7-12/h2-3,8H,4-7,14H2,1H3
• InChI Key： ONLJJMNSDDLKKD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CCC1(CC1)N)OC

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-2-(2-bromo-5-methoxyphenyl)ethylcyclopropan-1-amine

Comprehensive Overview of 1-2-(2-bromo-5-methoxyphenyl)ethylcyclopropan-1-amine (CAS No. 1782366-71-5): Properties, Applications, and Research Insights

The compound 1-2-(2-bromo-5-methoxyphenyl)ethylcyclopropan-1-amine (CAS No. 1782366-71-5) is a specialized organic molecule with a unique structural framework, combining a cyclopropane ring, a brominated phenyl group, and an amine functional group. This configuration endows it with distinct chemical properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its molecular formula and structural complexity have prompted investigations into its potential as a building block for novel bioactive compounds.

In recent years, the demand for heterocyclic compounds and functionalized amines has surged, driven by their applications in drug discovery and agrochemical development. Researchers are particularly intrigued by the 1-2-(2-bromo-5-methoxyphenyl)ethyl moiety, which offers opportunities for further derivatization. The presence of a bromo substituent at the phenyl ring enhances its reactivity in cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven chemistry platforms.

The cyclopropylamine segment of this compound is another focal point, as cyclopropane-containing molecules are known for their conformational rigidity and metabolic stability. These traits are highly valued in the design of central nervous system (CNS) therapeutics and enzyme inhibitors. A growing number of patent filings and academic publications highlight the role of similar structures in modulating neurotransmitter systems, aligning with trending searches on neuropharmacology and drug-target interactions.

From a synthetic perspective, the preparation of CAS No. 1782366-71-5 often involves multi-step protocols, including Grignard reactions, ring-closing metathesis, and reductive amination. These methods are frequently discussed in chemistry Q&A platforms, reflecting user interest in optimizing yield and purity. The compound’s solubility in organic solvents like dichloromethane and tetrahydrofuran further facilitates its handling in laboratory settings.

Beyond its synthetic utility, 1-2-(2-bromo-5-methoxyphenyl)ethylcyclopropan-1-amine has garnered attention for its potential role in material science. Its aromatic and aliphatic hybrid structure could contribute to the development of advanced polymers or liquid crystals, topics trending in nanotechnology circles. Researchers are also exploring its photophysical properties, given the electron-donating methoxy group and electron-withdrawing bromo substituent, which may influence UV absorption and fluorescence behavior.

In the context of green chemistry, efforts to synthesize this compound using catalytic methods or biocatalysis are gaining traction. Queries about eco-friendly synthesis and waste reduction in organic chemistry underscore the relevance of such approaches. Additionally, computational tools like molecular docking and DFT calculations are being employed to predict the compound’s interactions with biological targets, a hot topic in cheminformatics.

Quality control and analytical characterization of CAS No. 1782366-71-5 rely on techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch consistency and verify structural integrity, addressing common concerns in pharmaceutical manufacturing and regulatory compliance. The compound’s stability under various conditions is another area of practical interest, often explored in storage optimization studies.

In summary, 1-2-(2-bromo-5-methoxyphenyl)ethylcyclopropan-1-amine represents a versatile scaffold with broad implications across medicinal chemistry, materials engineering, and synthetic methodology. Its intersection with trending topics like AI-assisted drug design, sustainable synthesis, and functional materials ensures its continued relevance in scientific discourse. Future research may uncover new applications, further solidifying its position as a valuable tool in modern chemistry.